Cas no 108235-79-6 (Cyclohexanecarbonyl chloride, 5-methyl-2-(1-methylethyl)-, [1S-(1alpha,2beta,5alpha)]- (9CI))

• Product Name: Cyclohexanecarbonyl chloride, 5-methyl-2-(1-methylethyl)-, [1S-(1alpha,2beta,5alpha)]- (9CI)
• CAS No: 108235-79-6
• MF: C₁₁H₁₉ClO
• MW: 202.720962762833
• CID: 894062
• Update Time: 2025-04-19

Cyclohexanecarbonyl chloride, 5-methyl-2-(1-methylethyl)-, [1S-(1alpha,2beta,5alpha)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonyl chloride, 5-methyl-2-(1-methylethyl)-, [1S-(1alpha,2beta,5alpha)]- (9CI)

• Inchi： 1S/C11H19ClO/c1-7(2)9-5-4-8(3)10(6-9)11(12)13/h7-10H,4-6H2,1-3H3/t8-,9-,10-/m0/s1
• InChI Key： LUUNAAZMDHHAAH-GUBZILKMSA-N
• SMILES： [C@@H]1(C(C)C)C[C@H](C(=O)Cl)[C@@H](C)CC1

Computed Properties

• Exact Mass: 202.11257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3

Experimental Properties

• PSA: 17.07